Cas no 56894-37-2 (Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-)
56894-37-2 structure
Product Name:Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
CAS No:56894-37-2
MF:C15H10N2O3
MW:266.25150346756
CID:347538
PubChem ID:12392092
Update Time:2025-04-19
Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)-
- 2-(5-phenyl-1,3,4-oxadiazol-2-yl)benzoic acid
- AKOS017550088
- DTXSID50496035
- 56894-37-2
- KZGNBBSIFFFNSU-UHFFFAOYSA-N
- 2-(5-phenyl-1,3,4-oxadiazole-2-yl) benzoic acid
- SCHEMBL11611972
-
- Inchi: 1S/C15H10N2O3/c18-15(19)12-9-5-4-8-11(12)14-17-16-13(20-14)10-6-2-1-3-7-10/h1-9H,(H,18,19)
- InChI Key: KZGNBBSIFFFNSU-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=NN=C1C1C=CC=CC=1C(=O)O
Computed Properties
- Exact Mass: 266.0692
- Monoisotopic Mass: 266.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 76.2Ų
Experimental Properties
- PSA: 76.22
Benzoic acid, 2-(5-phenyl-1,3,4-oxadiazol-2-yl)- Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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